Cas no 1248946-21-5 ({1-[(4-Bromothiophen-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol)

• Product Name: {1-[(4-Bromothiophen-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol
• CAS No: 1248946-21-5
• MF: C₈H₈BrN₃OS
• MW: 274.137619018555
• CID: 5057845
• Update Time: 2025-11-01

{1-[(4-Bromothiophen-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-[(4-bromothiophen-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol
• (1-((4-Bromothiophen-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• [1-[(4-bromothiophen-2-yl)methyl]triazol-4-yl]methanol
• {1-[(4-Bromothiophen-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol

• Inchi： 1S/C8H8BrN3OS/c9-6-1-8(14-5-6)3-12-2-7(4-13)10-11-12/h1-2,5,13H,3-4H2
• InChI Key： IACNCBXZHUNREY-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CN1C=C(CO)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: 0.8
• Topological Polar Surface Area: 79.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on {1-[(4-Bromothiophen-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol

Chemical Profile of {1-[(4-Bromothiophen-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol (CAS No. 1248946-21-5)

{1-[(4-Bromothiophen-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by its CAS number 1248946-21-5, features a triazole moiety linked to a bromothiophene derivative through a methylene group. The presence of these distinct structural elements imparts remarkable reactivity and potential utility in various synthetic applications.

The core structure of this compound consists of a triazole ring, which is a heterocyclic aromatic compound containing three nitrogen atoms in a six-membered ring. The triazole moiety is known for its stability and versatility in medicinal chemistry, often serving as a key pharmacophore in drug design. Its ability to engage in hydrogen bonding and metal coordination makes it particularly valuable in the development of bioactive molecules.

Adjacent to the triazole ring is a bromothiophene unit, which is a thiophene derivative substituted with a bromine atom at the 4-position. Thiophenes are well-documented for their role in pharmaceuticals, agrochemicals, and organic electronics due to their electron-deficient nature and ability to form stable π-conjugated systems. The bromine atom on the thiophene ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic substitution reactions. This feature is particularly advantageous in synthetic chemistry, where it allows for further functionalization and derivatization.

The methylene group (-CH₂-) that connects the triazole and bromothiophene units serves as a flexible linker, enabling conformational adaptability and influencing the overall molecular interactions. This connectivity allows the compound to adopt multiple orientations in solution or solid-state structures, which can be critical for its biological activity and material properties.

In recent years, there has been growing interest in exploring the pharmacological potential of triazole-thiophene hybrids. These compounds have shown promise in various therapeutic areas, including antiviral, antibacterial, anti-inflammatory, and anticancer applications. The combination of the triazole and bromothiophene moieties creates a molecular scaffold that can interact with biological targets in multiple ways, potentially leading to enhanced efficacy and reduced side effects compared to single-component molecules.

One of the most compelling aspects of this compound is its utility as an intermediate in the synthesis of more complex pharmacologically active agents. The presence of both reactive sites—the bromine atom on the thiophene and the hydroxyl group on the methylene chain—provides multiple avenues for further chemical modification. For instance, nucleophilic aromatic substitution reactions can be employed to introduce diverse substituents onto the bromothiophene ring, while condensation or oxidation reactions can be used to manipulate the hydroxyl group.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such molecules with biological targets with greater accuracy. Molecular docking studies have suggested that derivatives of {1-[(4-Bromothiophen-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol could exhibit significant binding potential with enzymes and receptors involved in critical biological pathways. These predictions are supported by experimental data showing that similar triazole-thiophene hybrids exhibit promising biological activities in vitro.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors such as 2-bromothiophene and propargyl alcohol. The introduction of the triazole ring is commonly achieved through cycloaddition reactions between azides and alkynes—a process known as azidealkyne cycloaddition (azide–alkyne 1,3-dipolar cycloaddition). This reaction is highly regioselective and proceeds under mild conditions, making it an attractive method for constructing complex heterocyclic systems.

Once the triazole core is established, functionalization at the 4-position of the bromothiophene can be achieved through various electrophilic aromatic substitution reactions. For example, palladium-catalyzed cross-coupling reactions allow for the introduction of aryl or vinyl groups at this position, expanding the structural diversity of derivatives. Additionally, directed ortho-metalation strategies can be employed to install other functional groups with high precision.

The hydroxyl group on the methylene chain provides another opportunity for further derivatization. It can be converted into esters or amides through esterification or amidation reactions respectively; these derivatives often exhibit enhanced solubility or stability depending on their intended application.

The potential applications of {1-[(4-Bromothiophen-2-yl)methyl]-1H-1},2',3'-triazol]methyl alcohol extend beyond pharmaceuticals into other areas such as organic electronics and materials science. Thiophene-based compounds are widely used in polymer synthesis due to their ability to form conductive networks when incorporated into backbones or side chains; modifications at positions like C4 influence electronic properties significantly which makes them valuable candidates for optoelectronic devices including OLEDs (organic light-emitting diodes) solar cells etc..

In conclusion,{1-[ (4-Bromothiophen - 2 - ylmethyl) - 1 H - 1 , 2 , 3 - triazol - 4 - yl]methanol (CAS No . 1248946 - 21 - 5 ) represents an intriguing chemical entity with substantial synthetic utility . Its unique structural features , including both triazoleand bromothiophenemoieties , make it an excellent candidate for further exploration as a building block toward novel bioactive molecules . Additionally , its adaptability via multiple reaction pathways ensures broad applicability across different domains ranging from medicinal chemistry to advanced materials science . As research continues into these hybrid systems , we can anticipate even more innovative uses emerging from studies like this one .